N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-4-nitrobenzamide

• IUPAC Name: N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-4-nitrobenzamide
• InChI: InChI=1S/C22H17N3O5/c1-13-3-4-15(22-24-19-12-17(29-2)9-10-20(19)30-22)11-18(13)23-21(26)14-5-7-16(8-6-14)25(27)28/h3-12H,1-2H3,(H,23,26)
• InChI Key: YVHGQDIRQZJHCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)OC)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H17N3O5
• Molecular Weight: 403.4 g/mol

Description

The compound “N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-4-nitrobenzamide” contains several functional groups including a methoxy group, a benzoxazole ring, a nitro group, and an amide linkage. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzoxazole ring, a nitro group, and an amide linkage. The benzoxazole ring is a heterocyclic compound consisting of a benzene ring fused to an oxazole ring. The presence of the nitro group and the amide linkage could have significant effects on the compound’s reactivity and properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the nitro group could be reduced to an amine, or the amide could be hydrolyzed to yield a carboxylic acid and an amine. The benzoxazole ring could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the nitro group could make the compound more reactive, while the benzoxazole ring could contribute to its stability.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, studying its reactivity, and developing methods for its synthesis.